Cas no 1575-74-2 (2-Methyl-4-pentenoic Acid)
2-Methyl-4-pentenoic acid is an unsaturated carboxylic acid with the molecular formula C6H10O2. It features a reactive pentenoic acid backbone with a methyl substituent at the 2-position, contributing to its unique chemical properties. This compound is valued for its versatility as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty polymers. Its α,β-unsaturated structure allows for participation in Michael additions, polymerizations, and other conjugate reactions. The methyl group enhances steric and electronic effects, influencing reactivity and selectivity in synthetic pathways. The acid is typically handled under controlled conditions due to its potential sensitivity to polymerization. Suitable for research and industrial applications requiring tailored functionalization.
2-Methyl-4-pentenoic Acid structure
Product Name:2-Methyl-4-pentenoic Acid
CAS No:1575-74-2
MF:C6H10O2
MW:114.142402172089
MDL:MFCD00015570
CID:83801
PubChem ID:549519
Update Time:2026-05-14
2-Methyl-4-pentenoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Methylpent-4-enoic acid
- 2-Methyl-4-pentenoic acid
- 2-Methyl-4-pentenoic Acid
-
- MDL： MFCD00015570
- Inchi： InChI=1S/C6H10O2/c1-3-4-5(2)6(7)8/h3,5H,1,4H2,2H3,(H,7,8)
- InChI Key： HVRZYSHVZOELOH-UHFFFAOYSA-N
- SMILES： C=CCC(C)C(=O)O
- BRN： 1720987
Computed Properties
- Exact Mass: 114.06800
- Monoisotopic Mass: 114.06808
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 96.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 37.3
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.949
- Melting Point: 17.3°C (estimate)
- Boiling Point: 104°C/38mmHg(lit.)
- Flash Point: 210 °F
- Refractive Index: 1.43
- Water Partition Coefficient: Slightly soluble in water
- PSA: 37.30000
- LogP: 1.28320
- Sensitiveness: Sensitive to humidity
- FEMA: 3511 | 2-METHYL-4-PENTENOIC ACID
- Solubility: Slightly soluble in water
2-Methyl-4-pentenoic Acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302,H314
- Warning Statement： P280,P305+P351+P338,P310
- Hazardous Material transportation number：UN 3265 8/PG 2
- WGK Germany：3
- Hazard Category Code： R22;R34
- Safety Instruction： S26-S36/37/39-S45
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Hazardous Material Identification：
- Packing Group：III
- Hazard Level：8
- Safety Term：8
- Packing Group：III
- Risk Phrases：R34
- HazardClass：8
- PackingGroup：III
- TSCA：Yes
2-Methyl-4-pentenoic Acid Customs Data
- HS CODE：2916190090
- Customs Data：
China Customs Code:
2916190090Overview:
2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
2-Methyl-4-pentenoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M111848-10ml |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 98% | 10ml |
¥142.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M111848-1L |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 98% | 1l |
¥9063.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M111848-250ml |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 98% | 250ml |
¥2437.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M111848-50ml |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 98% | 50ml |
¥611.90 | 2023-09-02 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | M1143-10ML |
2-Methyl-4-pentenoic Acid |
1575-74-2 | >98.0%(GC)(T) | 10ml |
¥315.00 | 2024-04-17 | |
| S e l l e c k ZHONG GUO | S6167-25ul |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 98.18% | 25ul |
¥794.43 | 2023-09-16 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000524-10ml |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 98% | 10ml |
￥123 | 2024-05-25 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R000524-50ml |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 98% | 50ml |
￥531 | 2024-05-25 | |
| TRC | M220778-50mg |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 50mg |
$ 63.00 | 2023-09-07 | ||
| TRC | M220778-100mg |
2-Methyl-4-pentenoic Acid |
1575-74-2 | 100mg |
$ 87.00 | 2023-09-07 |
2-Methyl-4-pentenoic Acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:1575-74-2)2-甲基-4-戊烯酸
Order Number:LE2468385
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
Email:18501500038@163.com
2-Methyl-4-pentenoic Acid Related Literature
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Francisco Alonso,Stephen G. Davies,Almut S. Elend,Michael A. Leech,Paul M. Roberts,Andrew D. Smith,James E. Thomson Org. Biomol. Chem. 2009 7 527
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Sunil V. Pansare,Kaivalya G. Kulkarni RSC Adv. 2013 3 19127
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3. 400. Constituents of the lipids of tubercle bacilli. Part VII. Synthesis of (+)-2(L) : 4(L)-dimethyldocosanoic acid, an oxidation product of mycolipenic acidG. I. Fray,N. Polgar J. Chem. Soc. 1956 2036
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Katsuhiko Moriyama,Chihiro Nishinohara,Toru Sugiue,Hideo Togo RSC Adv. 2015 5 85872
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Martin G. Banwell,Andrew M. Bray,Alison J. Edwards,David J. Wong New J. Chem. 2001 25 1347
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1575-74-2)2-甲基-4-戊烯酸
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry